Cas no 85338-72-3 (methyl 4-fluoro-3-sulfamoylbenzoate)

• Product Name: methyl 4-fluoro-3-sulfamoylbenzoate
• CAS No: 85338-72-3
• MF: C₈H₈FNO₄S
• MW: 233.216824531555
• MDL: MFCD11650724
• CID: 5229048
• PubChem ID: 13318602
• Update Time: 2026-03-07

methyl 4-fluoro-3-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-fluoro-3-sulfamoylbenzoate
• DB-182819
• 85338-72-3
• GS0321
• EN300-272009
• AKOS009386163
• CS-0347259
• MFCD11650724
• 3-(Aminosulfonyl)-4-fluorobenzoic acid methyl ester
• SCHEMBL8075375
• F83736

• MDL： MFCD11650724
• Inchi： 1S/C8H8FNO4S/c1-14-8(11)5-2-3-6(9)7(4-5)15(10,12)13/h2-4H,1H3,(H2,10,12,13)
• InChI Key： YQNWDVLPPUEESQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(F)C(S(N)(=O)=O)=C1

Computed Properties

• Exact Mass: 233.01580707g/mol
• Monoisotopic Mass: 233.01580707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-fluoro-3-sulfamoylbenzoate

Recent Advances in the Application of Methyl 4-Fluoro-3-sulfamoylbenzoate (CAS: 85338-72-3) in Chemical Biology and Pharmaceutical Research

Methyl 4-fluoro-3-sulfamoylbenzoate (CAS: 85338-72-3) is a fluorinated aromatic ester with a sulfamoyl group, which has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in the development of novel therapeutics for diseases such as cancer, inflammation, and metabolic disorders.

One of the most notable advancements in the use of methyl 4-fluoro-3-sulfamoylbenzoate is its role in the design of carbonic anhydrase inhibitors. Researchers have demonstrated that the sulfamoyl moiety in this compound can effectively bind to the active site of carbonic anhydrase isoforms, making it a promising scaffold for the development of isoform-selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this compound, showing potent inhibitory activity against cancer-associated carbonic anhydrase IX and XII.

In addition to its applications in enzyme inhibition, methyl 4-fluoro-3-sulfamoylbenzoate has been explored as a building block for the synthesis of fluorescent probes. A recent study in Chemical Communications detailed the development of a sulfonamide-based fluorescent probe derived from this compound, which exhibited high selectivity for detecting hypochlorite ions in biological systems. This innovation opens new avenues for real-time monitoring of oxidative stress in pathological conditions.

Another emerging area of research involves the use of methyl 4-fluoro-3-sulfamoylbenzoate in the synthesis of PROTACs (Proteolysis Targeting Chimeras). A 2024 preprint on bioRxiv described the successful incorporation of this compound into a PROTAC molecule designed to degrade oncogenic proteins. The study reported significant degradation efficiency and selectivity, suggesting its potential as a valuable tool in targeted protein degradation therapies.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of methyl 4-fluoro-3-sulfamoylbenzoate to improve yield and purity. A 2023 patent application disclosed a novel catalytic method for its synthesis, which reduces the need for hazardous reagents and minimizes byproduct formation. This advancement is expected to facilitate its broader adoption in industrial-scale pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from methyl 4-fluoro-3-sulfamoylbenzoate. Pharmacokinetic studies have indicated that some derivatives exhibit limited bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Recent work published in Molecular Pharmaceutics has shown progress in addressing these limitations through structural modifications and nanoparticle-based delivery systems.

In conclusion, methyl 4-fluoro-3-sulfamoylbenzoate (CAS: 85338-72-3) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its diverse applications span from enzyme inhibition to molecular probes and targeted degradation technologies. As synthetic methodologies improve and our understanding of its structure-activity relationships deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.